Cas no 946360-90-3 (8-4-(2-methoxyethoxy)phenyl-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-4-(2-methoxyethoxy)phenyl-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 946360-90-3
• MF: C₁₈H₂₁N₅O₄
• MW: 371.390443563461
• CID: 5430740
• Update Time: 2025-07-17

8-4-(2-methoxyethoxy)phenyl-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[4-(2-methoxyethoxy)phenyl]-2,4-dimethyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• 8-4-(2-methoxyethoxy)phenyl-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C18H21N5O4/c1-20-15-14(16(24)21(2)18(20)25)23-9-8-22(17(23)19-15)12-4-6-13(7-5-12)27-11-10-26-3/h4-7H,8-11H2,1-3H3
• InChI Key： UCJUWNSXDAKNBL-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])[H])=O)N=C1N(C3C([H])=C([H])C(=C([H])C=3[H])OC([H])([H])C([H])([H])OC([H])([H])[H])C([H])([H])C([H])([H])N12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 8-4-(2-methoxyethoxy)phenyl-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-4-(2-methoxyethoxy)phenyl-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 946360-90-3)

The compound 8-4-(2-methoxyethoxy)phenyl-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 946360-90-3) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique imidazo[1,2-g]purine core, combined with a 2-methoxyethoxy phenyl substituent, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of adenosine receptors, which play a critical role in inflammation, cardiovascular health, and neurological disorders.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. 8-4-(2-methoxyethoxy)phenyl-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione aligns with this trend due to its potential bioactivity and selectivity. Its methyl and methoxyethoxy functional groups enhance its pharmacokinetic properties, such as solubility and metabolic stability, which are critical for oral bioavailability—a hot topic in drug development discussions.

The synthesis of CAS No. 946360-90-3 involves multi-step organic reactions, often starting from purine derivatives. Chemists employ techniques like Pd-catalyzed cross-coupling and nucleophilic substitution to introduce the 2-methoxyethoxy moiety. These methods are frequently searched in academic and industrial circles, reflecting the growing interest in sustainable and scalable synthetic routes. Additionally, computational modeling studies have been conducted to predict the compound's binding affinity to target proteins, a strategy increasingly used to accelerate drug discovery.

From a commercial perspective, 8-4-(2-methoxyethoxy)phenyl-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its price and purity (typically >95% by HPLC) are key considerations for buyers, as highlighted in many online queries. Storage recommendations usually include protection from light and moisture, with long-term stability under inert atmospheres.

Beyond its pharmaceutical potential, this compound has also been explored in material science, particularly in the design of organic semiconductors. The conjugated system within its imidazo[1,2-g]purine scaffold allows for interesting electronic properties, making it relevant to the development of flexible electronics—a sector experiencing rapid growth due to wearable technology trends.

Safety data for CAS No. 946360-90-3 indicates standard laboratory handling precautions, including the use of personal protective equipment (PPE). While not classified as hazardous under current regulations, proper risk assessments are recommended—a practice emphasized in recent laboratory safety guidelines widely discussed in scientific forums. Researchers often search for MSDS (Material Safety Data Sheet) information, underscoring the importance of transparency in chemical handling.

In summary, 8-4-(2-methoxyethoxy)phenyl-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione represents a versatile compound with multidisciplinary applications. Its structural features and functional groups align with contemporary research priorities, from drug discovery to advanced materials. As scientific inquiries into its mechanisms and optimizations continue, this molecule is poised to remain a subject of keen interest across multiple high-growth industries.